Cas no 1395316-08-1 (N-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: N-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 1395316-08-1
• MF: C₁₉H₂₂BNO₃
• MW: 323.193885326386
• CID: 5086780
• PubChem ID: 58829191
• Update Time: 2025-05-20

N-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• 1395316-08-1
• SCHEMBL14568092
• F74085
• DB-432336
• N-Phenyl-1-carbamoylbenzene-3-boronic Acid Pinacol Ester
• N-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• Inchi： 1S/C19H22BNO3/c1-18(2)19(3,4)24-20(23-18)15-10-8-9-14(13-15)17(22)21-16-11-6-5-7-12-16/h5-13H,1-4H3,(H,21,22)
• InChI Key： KANGHEZSXJSOCV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C(NC3C=CC=CC=3)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 323.1692737g/mol
• Monoisotopic Mass: 323.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

N-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide: A Comprehensive Overview

N-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is a highly specialized organic compound with the CAS number 1395316-08-1. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural properties and potential applications. The molecule is characterized by a benzamide backbone with a phenyl group attached to the nitrogen atom and a substituted dioxaborolane moiety at the 3-position of the benzene ring. The dioxaborolane group, specifically the 4,4,5,5-tetramethyl derivative, introduces a boron-containing functionality that can participate in various chemical transformations.

Recent advancements in organoboron chemistry have highlighted the importance of dioxaborolane-containing compounds like N-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide in cross-coupling reactions. These reactions are pivotal in drug discovery and materials synthesis. For instance, studies have demonstrated that the boron moiety in this compound can act as a versatile nucleophile or electrophile depending on the reaction conditions. This dual functionality makes it an attractive candidate for constructing complex molecular architectures.

The synthesis of N-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the dioxaborolane precursor and its subsequent coupling with the benzamide derivative. Researchers have optimized these steps to achieve high yields and purity levels suitable for advanced applications.

One of the most promising areas for N-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is in pharmaceutical research. The compound's ability to undergo Suzuki-Miyaura coupling reactions has been leveraged to develop novel drug candidates with improved bioavailability and efficacy. For example, recent studies have utilized this compound as a building block for constructing bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases.

In addition to its role in drug discovery,N-Phenyl-3-(4,,,-tetramethyl-1,,-dioxaborolan-−−)benzamide has shown potential in materials science applications. Its boron-containing structure enables it to participate in polymerization reactions that yield high-performance polymers with tailored properties such as thermal stability and mechanical strength.

The toxicity profile of N-Phenyl-3-(4,4,5,5-)tetramethyl-dioxaborolan-)benzamide has been extensively studied to ensure its safe handling and use in industrial settings. Research indicates that proper precautions must be taken during synthesis and storage to minimize exposure risks.

In conclusion,N-Phenyl-3-(4,4,5,5-)tetramethyl-dioxaborolan-)benzamide represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.